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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical formula, structure, and
properties of barium benzoate. The information is intended for researchers, scientists, and
professionals in drug development and materials science who require a thorough
understanding of this compound.

Chemical Formula and Nomenclature

Barium benzoate is an organic-metal salt.[1] It is also referred to as barium dibenzoate. The
chemical formula for barium benzoate is Ci1aH10BaOa.[2][3][4][5][6][7][8][9] This formula
indicates that each molecule of barium benzoate contains 14 carbon atoms, 10 hydrogen
atoms, 1 barium atom, and 4 oxygen atoms.

The compound is registered under the CAS Number 533-00-6.[1][10][11] Its IUPAC name is
barium(2+) dibenzoate.[4] Other synonyms include benzoic acid, barium salt.[1][6][8][10]

Molecular Structure
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Barium benzoate is an ionic compound formed from one barium cation (Ba2*) and two
benzoate anions (C7Hs027). The benzoate anion is the conjugate base of benzoic acid. The
positive charge of the barium ion is balanced by the negative charges of the two benzoate
anions. The molecular weight of barium benzoate is approximately 379.55 g/mol .[1][4][5][6][7]

[8]

The structure of the benzoate anion features a carboxyl group attached to a phenyl group. The
negative charge is delocalized over the two oxygen atoms of the carboxylate group.

2 C7HsO2H
(Benzoic Acid) +
Ba(C7Hs02)2
(Barium Benzoate)
Ba(OH)2
(Barium Hydroxide)
2 H20
(Water)

Click to download full resolution via product page
Caption: Formation of Barium Benzoate from Benzoic Acid and Barium Hydroxide.

Physicochemical Properties

Barium benzoate is a fine, white powder.[11] A summary of its key quantitative properties is
presented in the table below.
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Property Value Reference
Molecular Formula C14H10Ba0a4 2131415161 71181191
Molecular Weight 379.55 g/mol [L14151el718l1
CAS Number 533-00-6 [1][10][11]
Appearance Fine, white powder [11]

Density ~2 glcm? at 20°C (11151611 71181[°]

Water Solubility

3.4-51.3 g/L at 20°C

[L105]61[8][]

Boiling Point

249.3 °C at 760 mmHg (for

benzoic acid)

[1](21[3]

Flash Point

111.4°C

[1]3]

Experimental Protocols
Synthesis of Barium Benzoate

A common laboratory method for the synthesis of barium benzoate involves the reaction of

benzoic acid with a barium base, such as barium hydroxide or barium carbonate, in an

agueous solution.

Reaction: 2C7Hs02H + Ba(OH)z2 - Ba(C7Hs02)2 + 2H20

Methodology:

Dissolve a stoichiometric amount of benzoic acid in heated distilled water.

e Slowly add a stoichiometric amount of barium hydroxide (or barium carbonate) to the

benzoic acid solution while stirring continuously.

o Continue stirring and heating the solution until the reaction is complete, which is typically

indicated by the cessation of gas evolution (if using barium carbonate) or a change in pH.

« Filter the hot solution to remove any unreacted starting materials or impurities.
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Allow the filtrate to cool slowly to room temperature, and then further cool in an ice bath to
induce crystallization of barium benzoate.

Collect the precipitated crystals by filtration.

Wash the crystals with a small amount of cold distilled water to remove any soluble
impurities.

Dry the purified barium benzoate crystals in a desiccator or a low-temperature oven.

Quantification of Barium Content by Gravimetric
Analysis

The barium content in a sample of barium benzoate can be determined through gravimetric

analysis by precipitating the barium as barium sulfate.

Methodology:

Accurately weigh a sample of barium benzoate and dissolve it in dilute hydrochloric acid.

Heat the solution to boiling and slowly add an excess of dilute sulfuric acid to precipitate the
barium as barium sulfate (BaSOa).

Digest the precipitate by keeping the solution hot for a period to allow the crystals to grow
larger.

Filter the precipitate through a pre-weighed ashless filter paper.

Wash the precipitate with hot distilled water until the washings are free of chloride ions
(tested with silver nitrate solution).

Dry the filter paper and precipitate in an oven.

Ignite the filter paper and precipitate in a pre-weighed crucible at a high temperature until all
the filter paper has been burned off and a constant weight of the BaSOa residue is obtained.

From the weight of the barium sulfate precipitate, the percentage of barium in the original
barium benzoate sample can be calculated.
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Applications

Barium benzoate has several industrial applications, including:
o Stabilizer: It is used as a stabilizer in PVC and PE/PVC blends.[11][12]
o Catalyst: It acts as a transesterification catalyst.[11][12]

e Pyrotechnics: It is an ingredient in pyrotechnic compositions.[11][12]

Components of Barium Benzoate

Barium Cation (Ba2*) 2 x Benzoate Anion (C7Hs027)

\

Fowation

lonic Bonding

Resulting Compound

Barium Benzoate (Ba(C7Hs02)2)

Click to download full resolution via product page

Caption: lonic formation of Barium Benzoate from its constituent ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.lookchem.com/casno533-00-6.html
https://blast-tec.com/vare/barium-benzoate/
https://www.chemsrc.com/en/cas/533-00-6_684872.html
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-benzoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB0380117_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0380117.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0380117.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0380117.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0380117_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0380117.htm?N=United%20States
https://commonchemistry.cas.org/detail?cas_rn=533-00-6
https://www.ujwalpharma.co.in/barium-benzoate.htm
https://www.jpharmachem.com/content/uploads/2023/12/Barium-Benzoate-TDS.pdf
https://www.benchchem.com/product/b15350639/docs#barium-benzoate-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15350639/docs#barium-benzoate-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15350639/docs#barium-benzoate-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15350639/docs#barium-benzoate-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15350639?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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